Cas no 1365629-34-0 (2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine)

• Product Name: 2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine
• CAS No: 1365629-34-0
• MF: C₁₃H₁₇N₃
• MW: 215.294182538986
• CID: 5218208
• Update Time: 2025-11-06

2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine

• Inchi： 1S/C13H17N3/c1-10(2)9-16-13(14)8-12(15-16)11-6-4-3-5-7-11/h3-8,10,14-15H,9H2,1-2H3
• InChI Key： NRASWMUMXAOYER-UHFFFAOYSA-N
• SMILES： N1C(C2=CC=CC=C2)=CC(=N)N1CC(C)C

Additional information on 2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine

Compound CAS No. 1365629-34-0: 2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine

The compound CAS No. 1365629-34-0, also known as 2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine, is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of pyrazole derivatives, which have garnered significant attention in recent years due to their versatile properties and wide-ranging applications in pharmaceuticals, agrochemicals, and materials science.

Pyrazole derivatives are heterocyclic compounds characterized by a five-membered ring containing two adjacent nitrogen atoms. The presence of nitrogen atoms in the ring imparts significant electronic and structural versatility to these compounds, making them ideal candidates for functionalization and modification. In the case of CAS No. 1365629-34-0, the pyrazole ring is further substituted with a phenyl group at position 5 and a 2-methylpropyl group at position 2, which significantly influences its chemical reactivity and physical properties.

The synthesis of CAS No. 1365629-34-0 involves a series of carefully designed reactions to achieve the desired substitution pattern on the pyrazole ring. Recent advancements in synthetic methodologies have enabled researchers to optimize the synthesis of such complex molecules, ensuring high yields and purity. The use of transition metal catalysts and advanced reaction techniques has further streamlined the production process, making it more efficient and scalable for industrial applications.

One of the most intriguing aspects of CAS No. 1365629-34-0 is its potential as a precursor for more complex molecules or intermediates in drug discovery. Pyrazole derivatives are known for their ability to act as scaffolds in medicinal chemistry, providing a platform for the introduction of various functional groups that can modulate biological activity. For instance, the phenyl group in this compound can serve as a site for further functionalization, enabling the creation of bioisosteres or analogs with enhanced pharmacokinetic properties.

Recent studies have also explored the antimicrobial properties of pyrazole derivatives, including CAS No. 1365629-34-0, against various pathogens. These studies have demonstrated that such compounds can exhibit potent activity against bacteria, fungi, and other microorganisms, making them promising candidates for the development of novel antimicrobial agents. The incorporation of electron-withdrawing groups or electron-donating substituents on the pyrazole ring has been shown to significantly influence their antimicrobial efficacy.

In addition to its biological applications, CAS No. 1365629-34-0 has also been investigated for its potential use in materials science. The compound's ability to form stable coordination complexes with metal ions has led to its exploration as a ligand in catalysis and sensor applications. Recent research has highlighted its role in enhancing the selectivity and efficiency of metal-catalyzed reactions, particularly in asymmetric catalysis.

The structural versatility of CAS No. 1365629-34-0 also makes it an attractive candidate for use in organic electronics. Pyrazole derivatives have been shown to exhibit semiconducting properties, which can be exploited in the development of organic field-effect transistors (OFETs) and other electronic devices. The substitution pattern on the pyrazole ring plays a crucial role in determining its electronic properties, making this compound a valuable building block for designing advanced electronic materials.

From an environmental perspective, there is growing interest in understanding the biodegradability and environmental fate of compounds like CAS No. 1365629-34-0. Recent studies have focused on evaluating their persistence in natural environments and identifying pathways for their degradation under various conditions. These studies are crucial for ensuring that such compounds can be safely integrated into industrial processes without posing risks to ecosystems.

In conclusion, CAS No. 1365629-34-0: 2-(2-methylpropyl)-5-phenyl-2,3-dihydro-1H-pyrazol-3-imine is a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthetic methodologies and application-oriented research, positions it as a valuable asset for future innovations in chemistry and materials science.